Cas no 14311-35-4 (5-Bromo-1-Naphthaleneacetic Acid Methyl Ester)

• Product Name: 5-Bromo-1-Naphthaleneacetic Acid Methyl Ester
• CAS No: 14311-35-4
• MF: C₁₃H₁₁BrO₂
• MW: 279.129243135452
• MDL: MFCD18413025
• CID: 1006111
• PubChem ID: 85653469
• Update Time: 2025-10-29

5-Bromo-1-Naphthaleneacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-BROMONAPHTHALENE-5-ACETIC ACID METHYL ESTER
• 5-Bromo-1-Naphthaleneacetic Acid Methyl Ester
• UNC1999
• Methyl 2-(5-bromonaphthalen-1-yl)acetate
• 14311-35-4
• AKOS027196624
• EN300-226587
• DB-306448
• Methyl2-(5-bromonaphthalen-1-yl)acetate
• Z1691653377

• MDL： MFCD18413025
• Inchi： 1S/C13H11BrO2/c1-16-13(15)8-9-4-2-6-11-10(9)5-3-7-12(11)14/h2-7H,8H2,1H3
• InChI Key： LQSUXOMSRWNKMC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC=CC=2CC(=O)OC

Computed Properties

• Exact Mass: 277.99424g/mol
• Monoisotopic Mass: 277.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 5-Bromo-1-Naphthaleneacetic Acid Methyl Ester

5-Bromo-1-Naphthaleneacetic Acid Methyl Ester (CAS No. 14311-35-4): A Comprehensive Overview

5-Bromo-1-Naphthaleneacetic Acid Methyl Ester, also known by its CAS number 14311-35-4, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of naphthylacetic acids, which are derivatives of naphthalene with an acetic acid group attached. The presence of a bromine atom at the 5-position of the naphthalene ring introduces unique chemical properties, making it a valuable molecule in research and development.

The structure of 5-Bromo-1-Naphthaleneacetic Acid Methyl Ester consists of a naphthalene ring system with a bromine substituent at the 5-position and an acetic acid methyl ester group at the 1-position. This arrangement imparts distinct electronic and steric properties, which are crucial for its applications in fields such as pharmacology, agrochemicals, and materials science. The methyl ester group enhances solubility and stability, making it easier to handle and process in various chemical reactions.

Recent studies have highlighted the potential of 5-Bromo-1-Naphthaleneacetic Acid Methyl Ester as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel herbicides and plant growth regulators. The bromine substituent plays a critical role in modulating the biological activity of the compound, making it a promising candidate for agricultural applications.

In addition to its agricultural applications, 5-Bromo-1-Naphthaleneacetic Acid Methyl Ester has shown potential in medicinal chemistry. Its structural features make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets, paving the way for its use in drug discovery.

The synthesis of 5-Bromo-1-Naphthaleneacetic Acid Methyl Ester involves multi-step chemical reactions, including bromination, esterification, and purification processes. These steps require precise control over reaction conditions to ensure high purity and yield. Modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize the production process, making it more efficient and environmentally friendly.

In terms of physical properties, 5-Bromo-1-Naphthaleneacetic Acid Methyl Ester exhibits a melting point of approximately 80°C and a boiling point around 280°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and chromatographic techniques. The compound is also stable under normal storage conditions but should be protected from light and moisture to prevent degradation.

The environmental impact of 5-Bromo-1-Naphthaleneacetic Acid Methyl Ester has been a subject of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop strategies for minimizing environmental risks associated with its use.

In conclusion, 5-Bromo-1-Naphthaleneacetic Acid Methyl Ester (CAS No. 14311-35-4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future innovations.